![molecular formula C5H8BrN3O B6149408 4-bromo-1-(2-methoxyethyl)-1H-1,2,3-triazole CAS No. 2169117-28-4](/img/no-structure.png)
4-bromo-1-(2-methoxyethyl)-1H-1,2,3-triazole
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Overview
Description
“4-bromo-1-(2-methoxyethyl)-1H-1,2,3-triazole” is a chemical compound with the molecular formula C6H9BrN2O . It has a molecular weight of 205.05200 .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a triazole ring substituted with a bromine atom at the 4-position and a 2-methoxyethyl group at the 1-position .properties
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CAS RN |
2169117-28-4 |
Molecular Formula |
C5H8BrN3O |
Molecular Weight |
206 |
Purity |
95 |
Origin of Product |
United States |
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